Cas no 121900-52-5 (4-bromo-3-methylfuran-2(5H)-one)

• Product Name: 4-bromo-3-methylfuran-2(5H)-one
• CAS No: 121900-52-5
• MF: C₅H₅BrO₂
• MW: 176.996001005173
• MDL: MFCD12828356
• CID: 1102109
• PubChem ID: 11008470
• Update Time: 2025-10-28

4-bromo-3-methylfuran-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-methylfuran-2(5H)-one
• MFCD12828356
• SCHEMBL6003789
• AS-60700
• EN300-7356413
• 121900-52-5
• 3-bromo-4-methyl-2H-furan-5-one
• 4-bromo-3-methyl-2,5-dihydrofuran-2-one
• AKOS037645419
• W19136
• WEA90052

• MDL： MFCD12828356
• Inchi： 1S/C5H5BrO2/c1-3-4(6)2-8-5(3)7/h2H2,1H3
• InChI Key： OASBMEPRZZCXNW-UHFFFAOYSA-N
• SMILES： BrC1COC(C=1C)=O

Computed Properties

• Exact Mass: 175.94729g/mol
• Monoisotopic Mass: 175.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 4-bromo-3-methylfuran-2(5H)-one

Introduction to 4-bromo-3-methylfuran-2(5H)-one (CAS No. 121900-52-5)

4-bromo-3-methylfuran-2(5H)-one, identified by its Chemical Abstracts Service (CAS) number 121900-52-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic ketone features a bromine substituent at the 4-position and a methyl group at the 3-position of a furan ring, making it a versatile intermediate for various chemical transformations. The presence of both bromine and oxygen functionalities enhances its reactivity, facilitating diverse synthetic pathways that are of great interest in medicinal chemistry.

The compound’s structure, characterized by a five-membered aromatic ring with oxygen and functional groups, positions it as a valuable building block in the synthesis of more complex molecules. Its unique electronic properties, influenced by the bromine and methyl groups, make it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems found in many bioactive agents.

In recent years, 4-bromo-3-methylfuran-2(5H)-one has garnered attention for its role in the development of novel therapeutic agents. Researchers have leveraged its scaffold to design molecules with potential applications in oncology, inflammation, and infectious diseases. For instance, derivatives of this compound have been explored as inhibitors of specific enzyme targets, demonstrating promising preclinical activity. The bromine atom serves as a handle for further functionalization via palladium-catalyzed reactions, allowing chemists to introduce diverse pharmacophores efficiently.

The pharmaceutical industry has been particularly interested in heterocyclic compounds due to their prevalence in biologically active molecules. 4-bromo-3-methylfuran-2(5H)-one exemplifies this trend, as it can be modified to produce structures with enhanced binding affinity and selectivity. Recent studies have highlighted its utility in generating kinase inhibitors, where the furan ring contributes to the molecular framework that interacts with target proteins. The methyl group at the 3-position further fine-tunes the electronic distribution, influencing both potency and selectivity.

From a synthetic chemistry perspective, 4-bromo-3-methylfuran-2(5H)-one offers a strategic entry point for constructing more elaborate scaffolds. The bromine substituent enables halogen-metal exchange reactions, which are crucial for generating organometallic intermediates. These intermediates can then be coupled with various electrophiles to form carbon-carbon bonds, a fundamental transformation in drug discovery. Additionally, the oxygen-containing heterocycle allows for oxidation and reduction pathways, expanding the synthetic toolkit available to medicinal chemists.

Recent advances in flow chemistry have also highlighted 4-bromo-3-methylfuran-2(5H)-one as a key intermediate in continuous manufacturing processes. Flow systems enable controlled reactions under optimized conditions, improving yield and scalability while reducing waste. This approach aligns with the growing emphasis on sustainable chemistry practices in pharmaceutical production. By integrating 4-bromo-3-methylfuran-2(5H)-one into continuous flow processes, researchers can achieve higher reproducibility and consistency in producing complex derivatives.

The compound’s versatility extends to material science applications as well. Its ability to undergo polymerization or form coordination complexes with metals makes it a candidate for developing novel materials with tailored properties. For example, researchers have investigated its use in creating metal-organic frameworks (MOFs) or polymers that exhibit specific adsorption or catalytic capabilities. These applications underscore the broad utility of 4-bromo-3-methylfuran-2(5H)-one beyond traditional pharmaceuticals.

In conclusion,4-bromo-3-methylfuran-2(5H)-one (CAS No. 121900-52-5) is a multifaceted compound with significant implications in synthetic chemistry and drug discovery. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance is likely to grow further within both academic and industrial settings.